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Compound of Interest

Compound Name: 7-Octenyltrichlorosilane

Cat. No.: B132810 Get Quote

In-Depth Technical Guide: Physical Properties of
7-Octenyltrichlorosilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 7-
Octenyltrichlorosilane, specifically its boiling point and density. The information is presented

to support research and development activities where this compound is utilized.

Core Physical Properties
7-Octenyltrichlorosilane is a versatile organosilicon compound used in surface modification

and as a coupling agent. A clear understanding of its physical properties is crucial for its proper

handling, application, and for the design of experimental processes.

Data Presentation
The quantitative physical properties of 7-Octenyltrichlorosilane are summarized in the table

below. These values are based on published literature data.

Physical Property Value Conditions

Boiling Point 223-224 °C At atmospheric pressure

Density 1.07 g/mL At 25 °C
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Experimental Protocols
While specific experimental protocols for determining the physical properties of 7-
Octenyltrichlorosilane are not readily available in the public domain, the following are

detailed descriptions of standard methodologies that are broadly applicable to liquid

organosilane compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a pure compound, the boiling point is a characteristic

physical constant.

Methodology: Distillation Method

A common and accurate method for determining the boiling point of a liquid is through simple

distillation.

Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating

mantle.

Procedure:

The 7-Octenyltrichlorosilane sample is placed in the distillation flask along with a few

boiling chips to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor that is

in equilibrium with the boiling liquid.

Cooling water is circulated through the condenser.

The flask is gently heated. As the liquid boils, the vapor rises, and its temperature is

recorded.

The temperature at which the vapor temperature remains constant while the liquid is

distilling is recorded as the boiling point. The atmospheric pressure should also be

recorded, as boiling point varies with pressure.
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Methodology: Thiele Tube Method

For smaller sample volumes, the Thiele tube method is a convenient alternative.[1]

Apparatus: A Thiele tube, a thermometer, a small test tube, a capillary tube (sealed at one

end), and mineral oil.

Procedure:

A small amount of 7-Octenyltrichlorosilane is placed in the small test tube.

The capillary tube is inverted and placed inside the test tube with the open end

downwards.

The test tube is attached to the thermometer, and both are immersed in the mineral oil

within the Thiele tube.

The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[1]

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a density cup. The ASTM D1475 standard provides a general procedure for

determining the density of liquid coatings, inks, and related products, which can be adapted for

7-Octenyltrichlorosilane.[2]

Methodology: Pycnometer Method

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a constant-temperature bath.

Procedure:
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The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with the 7-Octenyltrichlorosilane sample, taking care to avoid

air bubbles.

The stopper is inserted, and any excess liquid that emerges from the capillary is carefully

wiped off.

The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) until it

reaches thermal equilibrium.

The pycnometer is removed from the bath, dried on the outside, and its mass is accurately

determined.

The mass of the 7-Octenyltrichlorosilane is calculated by subtracting the mass of the

empty pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density (e.g., deionized water).

The density of the 7-Octenyltrichlorosilane is then calculated by dividing its mass by the

volume of the pycnometer.

Visualizations
The following diagrams illustrate the relationship between 7-Octenyltrichlorosilane and its

physical properties, and a generalized workflow for their determination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-Octenyltrichlorosilane Properties exhibits

BoilingPoint

Density

Boiling Point Determination Density Determination

Sample Preparation

Select Method
(e.g., Distillation)

Measure Temperature
at Vapor-Liquid Equilibrium

Record Boiling Point
and Pressure

Calibrate Pycnometer

Measure Mass of
Known Volume of Sample
at Constant Temperature

Calculate Density
(Mass/Volume)

Record Density
and Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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